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Compound of Interest

Compound Name:
3-Boc-Amino-3-

(hydroxymethyl)pyrrolidine

Cat. No.: B1310605 Get Quote

For immediate reference, treat 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine as a hazardous

substance. Proper disposal is critical for laboratory safety and environmental protection. This

guide provides detailed procedures for handling and disposing of this compound, based on

safety protocols for structurally similar chemicals.

Researchers and laboratory personnel must adhere to stringent disposal protocols to mitigate

risks associated with chemical waste. The following procedures are designed to provide clear,

step-by-step guidance for the safe management of 3-Boc-Amino-3-
(hydroxymethyl)pyrrolidine waste, ensuring compliance with safety regulations.

Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine is

not readily available, the table below summarizes typical data for analogous Boc-protected

amino-pyrrolidine compounds. This information should be used as a general guideline, and it is

imperative to handle the compound with care.
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Property Value Reference Compounds

Molecular Formula C10H20N2O3 N/A (Calculated)

Molecular Weight 216.28 g/mol N/A (Calculated)

Appearance Assumed to be a solid
Based on similar Boc-

protected amino alcohols

Hazard Statements H315, H319, H335 (S)-3-(Boc-amino)pyrrolidine

Precautionary Statements
P261, P280, P302+P352,

P305+P351+P338, P501

(S)-3-(Boc-amino)pyrrolidine,

(R)-tert-butyl methyl(pyrrolidin-

3-ylmethyl)carbamate

Storage Temperature 2-8°C (S)-3-(Boc-amino)pyrrolidine

Experimental Protocol for Disposal
The following protocol outlines the necessary steps for the safe handling and disposal of 3-
Boc-Amino-3-(hydroxymethyl)pyrrolidine waste.

1. Personal Protective Equipment (PPE): Before handling the chemical or its waste, all

personnel must be equipped with the following:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling fine powders or in a poorly ventilated area, a NIOSH-

approved respirator is recommended.

2. Waste Segregation and Collection: Proper segregation is critical to prevent accidental

chemical reactions and to ensure compliant disposal.

Solid Waste: Collect all solid 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine waste, including

residual powder and contaminated items (e.g., weighing paper, pipette tips, gloves), in a

dedicated hazardous waste container.
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Liquid Waste: If the compound is in a solution, collect the liquid waste in a separate,

dedicated hazardous waste container for liquid chemical waste. Indicate the solvent and the

approximate concentration on the label. Never dispose of solutions containing this chemical

down the drain.[1]

Empty Containers: Containers that held 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine
should be treated as hazardous waste.[1] They can be triple-rinsed with a suitable solvent

(e.g., ethanol), and the rinsate collected as hazardous liquid waste. After proper cleaning,

deface or remove the original label before disposing of the container.

3. Labeling:

Clearly label all waste containers as "Hazardous Waste" and include the full chemical name:

"3-Boc-Amino-3-(hydroxymethyl)pyrrolidine".

4. Spill Management: In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

5. Final Disposal:

Store hazardous waste in a designated, secure area, away from incompatible materials.

Arrange for the disposal of the chemical waste through a licensed hazardous waste disposal

company, in accordance with all local, state, and federal regulations.[1]

Disposal Workflow
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Caption: Disposal workflow for 3-Boc-Amino-3-(hydroxymethyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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